
physical and chemical properties of 3-Acetyl-2-
oxazolidinone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Acetyl-2-oxazolidinone

Cat. No.: B031601 Get Quote

An In-depth Technical Guide to 3-Acetyl-2-
oxazolidinone
For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetyl-2-oxazolidinone is a heterocyclic compound featuring an oxazolidinone ring with an

acetyl group attached to the nitrogen atom.[1] This small molecule is a crucial building block in

organic synthesis and plays a significant role in pharmaceutical development.[1] Its value lies in

its function as a versatile chiral auxiliary, enabling precise stereochemical control in a variety of

asymmetric reactions. This guide provides a comprehensive overview of the physical and

chemical properties of 3-Acetyl-2-oxazolidinone, detailed experimental protocols, and

visualizations of its synthetic applications.

Core Physical and Chemical Properties
The physical and chemical characteristics of 3-Acetyl-2-oxazolidinone are fundamental to its

handling, storage, and application in synthetic chemistry.

Table 1: Compound Identification
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Parameter Value

IUPAC Name 3-acetyl-1,3-oxazolidin-2-one

CAS Registry Number 1432-43-5[1][2][3]

Molecular Formula C₅H₇NO₃[1][2][3]

Molecular Weight 129.11 g/mol [1][2]

Canonical SMILES CC(=O)N1CCOC1=O[1][2]

InChI Key COCHMAAUXSQMED-UHFFFAOYSA-N[2]

MDL Number MFCD00068820[1][2]

Table 2: Physical Properties

Property Value

Physical State Solid[1]

Melting Point 69-71 °C[1][2]

Boiling Point 110-114 °C at 2 mmHg[1][2]

Density 1.3816 g/cm³ (estimated)[1]

Refractive Index 1.4220 (estimated)[1]

Solubility Soluble in common organic solvents[1]

Vapor Pressure 0.00344 mmHg at 25°C[3]

Enthalpy of Vaporization 52.09 kJ/mol[3]

Table 3: Computational Data
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Parameter Value

XLogP3-AA -0.3[3]

Topological Polar Surface Area 46.6 Å²[3]

Hydrogen Bond Acceptor Count 3[3]

Hydrogen Bond Donor Count 0[3]

Freely Rotating Bonds 0[3]

Experimental Protocols
Synthesis of 3-Acetyl-2-oxazolidinone
A common method for the preparation of 3-Acetyl-2-oxazolidinone is the N-acylation of 2-

oxazolidinone.[4]

Materials:

2-Oxazolidinone

Acetic anhydride[5]

Sodium acetate (catalytic amount)[5]

Toluene

Diethyl ether

Procedure:

2-oxazolidinone is reacted with acetic anhydride in the presence of a catalytic amount of

sodium acetate.[5]

The reaction mixture is then worked up.

Crystals of 3-Acetyl-2-oxazolidinone can be obtained by adding diethyl ether to the toluene

product extract, followed by cooling.[5]
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A milder alternative for the acylation step involves the use of 4-dimethylaminopyridine (DMAP)

as an acyl transfer catalyst, which allows the reaction to proceed at room temperature without

the need for a strong base.[4]

Use as a Chiral Auxiliary in Asymmetric Aldol Reactions
3-Acetyl-2-oxazolidinone is a foundational chiral auxiliary used to achieve high

diastereoselectivity in reactions like the Evans aldol reaction.[4] The process involves the

formation of a (Z)-enolate that reacts with an electrophile.[4]

General Protocol Outline:

Enolate Formation: The N-acyl group of a derivative of 3-acetyl-2-oxazolidinone is

deprotonated with a suitable base (e.g., lithium diisopropylamide - LDA) to form a (Z)-

enolate.

Aldol Addition: The enolate is then reacted with an aldehyde at low temperature (e.g., -78

°C). The chiral auxiliary directs the approach of the aldehyde from the less sterically hindered

face, leading to a diastereoselective aldol addition.

Work-up and Purification: The reaction is quenched, and the product is purified using

standard techniques such as column chromatography.

Auxiliary Cleavage: The chiral auxiliary is subsequently cleaved from the aldol product to

yield the enantiomerically enriched β-hydroxy ketone or other desired derivatives.

Visualizations
Synthetic Workflow
The following diagram illustrates a general workflow for the synthesis and application of 3-
Acetyl-2-oxazolidinone.
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General Synthetic Workflow
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Caption: General workflow for the synthesis and application of 3-Acetyl-2-oxazolidinone.

Asymmetric Aldol Reaction Pathway
This diagram illustrates the key steps in an asymmetric aldol reaction using an N-

acyloxazolidinone chiral auxiliary.
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Asymmetric Aldol Reaction Pathway
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Caption: Key steps in an asymmetric aldol reaction using an N-acyloxazolidinone.

Applications Overview
The following diagram provides a logical overview of the primary applications of 3-Acetyl-2-
oxazolidinone in organic synthesis.
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Applications of 3-Acetyl-2-oxazolidinone
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Caption: Overview of the main applications of 3-Acetyl-2-oxazolidinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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